Cas no 95264-51-0 (4(1H)-Pyridinone,3-hydroxy-5-methyl-)

• Product Name: 4(1H)-Pyridinone,3-hydroxy-5-methyl-
• CAS No: 95264-51-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 799322
• PubChem ID: 20197813
• Update Time: 2025-10-28

4(1H)-Pyridinone,3-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3-hydroxy-5-methyl-
• 3-hydroxy-5-methyl-1H-pyridin-4-one
• 3-HYDROXY-5-METHYLPYRIDIN-4(1H)-ONE
• 4(1H)-Pyridinone,3-hydroxy-5-methyl-(9CI)
• SCHEMBL10756599
• 95264-51-0
• DTXSID50603429
• CHEMBL3787105

• Inchi： 1S/C6H7NO2/c1-4-2-7-3-5(8)6(4)9/h2-3,8H,1H3,(H,7,9)
• InChI Key： QHVRBJLCNKKJNP-UHFFFAOYSA-N
• SMILES： OC1=CNC=C(C)C1=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 4(1H)-Pyridinone,3-hydroxy-5-methyl-

4(1H)-Pyridinone, 3-hydroxy-5-methyl- (CAS No. 95264-51-0): A Comprehensive Overview

4(1H)-Pyridinone, 3-hydroxy-5-methyl- (CAS No. 95264-51-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-hydroxy-5-methylpyridin-4(1H)-one, is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

4(1H)-Pyridinone, 3-hydroxy-5-methyl- is a pyridinone derivative with the molecular formula C₇H₈O₂. It has a molecular weight of 128.14 g/mol and a melting point of approximately 187-189°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The presence of the hydroxyl group at the 3-position and the methyl group at the 5-position contributes to its unique chemical reactivity and biological properties.

Synthesis Methods

The synthesis of 4(1H)-Pyridinone, 3-hydroxy-5-methyl- has been extensively studied due to its importance in various applications. One common synthetic route involves the cyclization of an appropriate precursor followed by functional group modifications. For instance, a typical synthesis method involves the reaction of 3-hydroxy-5-methylpyridine with an acid anhydride or carboxylic acid to form the pyridinone ring. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems to improve yield and reduce waste.

Biological Activities

4(1H)-Pyridinone, 3-hydroxy-5-methyl- exhibits a range of biological activities that make it a valuable compound for pharmaceutical research. Studies have shown that this compound possesses significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of cancer research, 4(1H)-Pyridinone, 3-hydroxy-5-methyl- has demonstrated potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Furthermore, its ability to inhibit topoisomerase II activity suggests that it may have utility as a chemotherapeutic agent.

Clinical Applications and Research

The potential clinical applications of 4(1H)-Pyridinone, 3-hydroxy-5-methyl- are currently being explored through various preclinical and clinical studies. One area of focus is its use as an adjuvant therapy in combination with existing anticancer drugs to enhance treatment efficacy and reduce side effects. Recent clinical trials have shown promising results in this regard, with improved patient outcomes observed in several cases.

Beyond cancer therapy, there is growing interest in exploring the potential of 4(1H)-Pyridinone, 3-hydroxy-5-methyl- for other therapeutic applications. For example, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its antioxidant activity suggests that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 4(1H)-Pyridinone, 3-hydroxy-5-methyl-. One area of active research is the development of novel derivatives with enhanced biological activities. By modifying the substituents on the pyridinone ring or introducing additional functional groups, researchers aim to optimize the pharmacological properties of these compounds for specific therapeutic targets.

Another emerging trend is the use of computational methods to predict the biological activities and pharmacokinetic properties of 4(1H)-Pyridinone, 3-hydroxy-5-methyl-. Machine learning algorithms and molecular dynamics simulations are being employed to identify lead compounds with improved potency and selectivity. These computational tools can significantly accelerate the drug discovery process by reducing the need for extensive experimental testing.

Conclusion

In conclusion, 4(1H)-Pyridinone, 3-hydroxy-5-methyl- (CAS No. 95264-51-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing healthcare solutions for various diseases.